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Compound of Interest

Compound Name: SB-3CT

L  Get Quote

Cat. No.: B1684672

Essential Safety and Handling Guide for SB-3CT

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of SB-3CT, a potent and selective inhibitor of matrix
metalloproteinase-2 (MMP-2) and MMP-9.[1][2][3] It is intended for researchers, scientists, and
professionals in drug development to ensure safe laboratory practices.

Chemical and Physical Properties of SB-3CT

A summary of the key quantitative data for SB-3CT is presented below for easy reference.

Property Value

CAS Number 292605-14-2[1][2]

Molecular Formula C15H1403S2[1]

Molecular Weight 306.4 g/mol [1]

Purity >98%
- 100 mM in DMSO- 20 mM in Ethanol- 25

Solubility mg/mL in DMF[1]- 0.1 mg/mL in DMF:PBS (pH
7.2) (1:5)[1]

Storage Store at -20°C
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Personal Protective Equipment (PPE) for Handling
SB-3CT

Given that SB-3CT is a potent bioactive compound intended for research, stringent adherence
to safety protocols is mandatory. The following personal protective equipment should be worn
at all times when handling SB-3CT.

PPE Category Specific Recommendations

Chemical-resistant gloves (e.g., nitrile) are
) required. Always inspect gloves for tears or
Hand Protection
punctures before use. Change gloves

immediately if they become contaminated.

Safety glasses with side shields or chemical
Eye Protection splash goggles are mandatory to protect against

accidental splashes.

A standard laboratory coat must be worn. For
) procedures with a higher risk of splashes,
Body Protection ] ) )
consider a chemical-resistant apron over the lab

coat.

For handling the powdered form of SB-3CT or
when preparing solutions, it is advisable to work
in a well-ventilated area or a chemical fume
Respiratory Protection hood to avoid inhalation of airborne particles. If
a fume hood is not available, a properly fitted
respirator may be necessary based on a risk

assessment.

Operational Plans: Handling and Experimental
Protocols

SB-3CT is a selective inhibitor of gelatinases MMP-2 and MMP-9 and has been utilized in
various preclinical studies, including models of traumatic brain injury, cerebral ischemia, and
cancer.[1][2][4]
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Solution Preparation

SB-3CT is typically supplied as a powder.[5] When preparing solutions, it is crucial to use a
fume hood to minimize inhalation exposure. Based on published experimental protocols,
common solvents include DMSO, ethanol, and DMF.[1][5] For in vivo studies, SB-3CT has
been administered as a suspension in a vehicle solution such as 10% DMSO in normal saline.

[4]16]

Experimental Workflow: In Vivo Administration

The following diagram illustrates a typical workflow for an in vivo experiment involving the
administration of SB-3CT to an animal model, based on protocols described in the literature.[4]

[6]
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A representative workflow for in vivo studies using SB-3CT.

Disposal Plan

All waste materials contaminated with SB-3CT, including unused solutions, empty vials, and
contaminated PPE, must be disposed of as hazardous chemical waste.

e Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be
collected in a designated, sealed, and clearly labeled hazardous waste container.
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» Liquid Waste: Unused or waste solutions of SB-3CT should be collected in a separate,
sealed, and labeled hazardous waste container. Do not pour SB-3CT solutions down the
drain.

» Disposal Compliance: Follow all local, state, and federal regulations for the disposal of
hazardous chemical waste. Consult your institution's Environmental Health and Safety (EHS)
department for specific guidelines and procedures.

By adhering to these safety and handling protocols, researchers can minimize risks and ensure
a safe laboratory environment when working with SB-3CT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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